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Compound of Interest

Compound Name:
3'-Carboethoxy-3-(2,3-

dimethylphenyl)propiophenone

CAS No.: 898769-23-8

Cat. No.: B3023839

Get Quote

Executive Summary
3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS: 898769-23-8;

) is a highly functionalized dihydrochalcone derivative. Compounds of this class are critical
building blocks in medicinal chemistry, often serving as precursors for active pharmaceutical
ingredients (APIs) targeting kinase inhibition, metabolic disorders, and central nervous system
(CNS) receptors. This application note details a robust, scalable, and highly selective two-step
synthetic protocol designed for process chemists and drug development professionals. The
methodology avoids chromatographic purification, relying instead on optimized crystallization to
achieve >98% purity.

Mechanistic Rationale & Pathway Design
The synthesis is strategically divided into two distinct transformations: a base-catalyzed

Claisen-Schmidt condensation followed by a chemoselective catalytic hydrogenation.
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Step 1: Claisen-Schmidt Condensation The first step involves the cross-aldol condensation of

Ethyl 3-acetylbenzoate and 2,3-Dimethylbenzaldehyde. Chalcones are privileged scaffolds in

medicinal chemistry and serve as highly versatile intermediates[1]. The critical challenge here

is the presence of the ethyl ester (carboethoxy group). Traditional condensation conditions

utilizing strong aqueous bases (e.g., NaOH or KOH) lead to undesired saponification (ester

hydrolysis). To circumvent this, anhydrous Potassium Carbonate (

) in absolute ethanol is employed. This provides a mild, heterogeneous basic environment that
efficiently generates the enolate of the acetophenone while kinetically protecting the ester
moiety.

Step 2: Selective Catalytic Hydrogenation The resulting

-unsaturated ketone (chalcone) must be reduced to the saturated propiophenone
(dihydrochalcone). Palladium on carbon (Pd/C) is a highly efficient catalyst for the selective
hydrogenation of chalcones to dihydrochalcones without reducing the carbonyl group[2]. By
utilizing 10% Pd/C under a mild atmosphere of Hydrogen (1 atm) in Ethyl Acetate, the
conjugated alkene is rapidly reduced. The mild conditions prevent the over-reduction of the
ketone to a secondary alcohol and avoid hydrogenolysis of the ester.

Synthetic Workflow Visualization
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Starting Materials:
Ethyl 3-acetylbenzoate &

2,3-Dimethylbenzaldehyde

Step 1: Claisen-Schmidt Condensation
Reagents: K₂CO₃, EtOH

Conditions: 25-30 °C, 12-16 h

Intermediate:
Ethyl 3-(3-(2,3-dimethylphenyl)acryloyl)benzoate

(Chalcone Derivative)

Step 2: Selective Hydrogenation
Reagents: H₂ (1 atm), 10% Pd/C
Conditions: EtOAc, 25 °C, 4-6 h

Target API Intermediate:
3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone

(Overall Yield: >80%, Purity: >98%)

Click to download full resolution via product page

Synthetic workflow for 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone via chalcone.
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Process Chemistry & Scalability Considerations
To ensure the protocol is self-validating and scalable for multi-kilogram production, several

parameters were evaluated. The optimized conditions prioritize safety, yield, and the

elimination of column chromatography.

Table 1: Process Optimization and Causality Matrix
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Parameter Condition Tested
Observation /
Result

Scalability Rating

Step 1: Base (aq) / EtOH

Rapid reaction, but

significant ester

hydrolysis (~30%)

observed.

Low

Step 1: Base Piperidine / AcOH

Good yield, but

requires reflux and

extended reaction

times.

Medium

Step 1: Base / EtOH

Clean conversion,

<2% ester hydrolysis

at 25 °C.

High

Step 2: Catalyst Raney Nickel

Sluggish reduction,

requires high pressure

(50 psi) and elevated

heat.

Low

Step 2: Catalyst 10% Pd/C

Rapid, highly selective

C=C reduction at 1

atm

.

High

Step 2: Solvent Methanol

Good solubility, but

minor

transesterification

impurities detected.

Medium

Step 2: Solvent Ethyl Acetate

Excellent solubility,

completely inert, easy

solvent recovery.

High

Experimental Protocols
Protocol A: Synthesis of the Chalcone Intermediate
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Objective: Form the

-unsaturated ketone while preserving the ethyl ester.

Reactor Preparation: Charge a clean, dry, nitrogen-flushed jacketed reactor with Ethyl 3-

acetylbenzoate (1.0 equiv, 100 g, 0.52 mol) and 2,3-Dimethylbenzaldehyde (1.05 equiv, 73.3

g, 0.54 mol).

Solvent Addition: Add absolute ethanol (1.0 L, 10 volumes) to the reactor and stir at 250 rpm

to achieve a homogenous solution.

Base Addition: Add anhydrous Potassium Carbonate (

, 1.2 equiv, 86.3 g, 0.62 mol) in one portion. The reaction will form a suspension.

Reaction Monitoring: Stir the suspension at 25–30 °C for 12–16 hours.

In-Process Control (IPC): Monitor via HPLC (UV at 254 nm). Proceed to the next step

when the remaining Ethyl 3-acetylbenzoate is <2.0%.

Quenching: Slowly transfer the reaction mixture into a secondary vessel containing ice-cold

purified water (3.0 L, 30 volumes) under vigorous stirring to precipitate the product.

Isolation: Filter the resulting yellow precipitate via a Büchner funnel or centrifuge. Wash the

filter cake with cold water (3 x 500 mL) to remove residual potassium salts.

Drying: Dry the solid under vacuum at 45 °C to constant weight. (Expected yield: 88-92%).

Protocol B: Selective Catalytic Hydrogenation
Objective: Selectively reduce the conjugated alkene without over-reducing the ketone or

cleaving the ester.

Substrate Loading: In a pressure reactor (e.g., Parr hydrogenator), dissolve the chalcone

intermediate (1.0 equiv, 100 g, 0.32 mol) in Ethyl Acetate (1.5 L, 15 volumes).

Catalyst Addition:Safety Warning: Pd/C is pyrophoric when dry. Carefully add 10% Pd/C (5%

w/w relative to the substrate, 5.0 g) under a continuous nitrogen sweep.
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Purging: Seal the reactor. Purge the headspace with Nitrogen gas (3 cycles of

pressurization/depressurization to 30 psi), followed by Hydrogen gas (3 cycles).

Hydrogenation: Pressurize the reactor to 1 atm (14.7 psi) of

and stir vigorously (500 rpm) at 25 °C.

Reaction Monitoring:

In-Process Control (IPC): Monitor the reaction via HPLC every 2 hours. The reaction is

complete when the chalcone peak is completely absent (typically 4–6 hours).

Filtration: Purge the reactor with Nitrogen to remove residual

. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C
catalyst. Wash the Celite pad with additional Ethyl Acetate (2 x 300 mL).

Crystallization: Concentrate the filtrate under reduced pressure to approximately 3 volumes.

Add Heptane (5 volumes) dropwise while cooling to 5 °C to induce crystallization. Filter the

white crystalline solid and dry under vacuum. (Expected yield: 90-95%).

Analytical Characterization & Data Presentation
To ensure the trustworthiness of the synthesized batch, the following analytical signatures must

be verified. The most critical marker of success is the disappearance of the alkene doublets

and the emergence of the aliphatic ethylene bridge in the

H NMR spectrum.

Table 2: Expected Analytical Data Summary
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Analytical Method
Key Signatures &
Expected Results

Pass/Fail Criteria

HPLC (Area %)
Single major peak at target

retention time.
> 98.0% purity

LC-MS (ESI+) peak at m/z 311.16. Matches calculated mass

H NMR (400 MHz,

)

Ester:

4.40 (q, 2H), 1.41 (t, 3H)Aryl

Methyls:

2.30 (s, 3H), 2.22 (s,

3H)Ethylene Bridge:

3.25 (t, 2H,

), 3.05 (t, 2H,

)Absence of: Alkene doublets

at

7.50-7.80.

Conforms to structure; no

alkene protons

FT-IR (ATR,

)

1715 (Ester C=O stretch),

1685 (Ketone C=O stretch).
Absence of 1640 (C=C stretch)

Conclusion
This application note outlines a highly scalable, two-step protocol for the synthesis of 3'-
Carboethoxy-3-(2,3-dimethylphenyl)propiophenone. By leveraging mild basic conditions for

the Claisen-Schmidt condensation and precisely controlled catalytic hydrogenation, process

chemists can achieve high yields (>80% overall) and exceptional purity (>98%) without the

bottleneck of chromatographic purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com
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